Cas no 1227578-63-3 (6-Bromo-7-hydroxyindole-3-acetic acid)

• Product Name: 6-Bromo-7-hydroxyindole-3-acetic acid
• CAS No: 1227578-63-3
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4816566
• Update Time: 2025-10-29

6-Bromo-7-hydroxyindole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-hydroxyindole-3-acetic acid
• 6-Bromo-7-hydroxyindole-3-acetic acid

• Inchi： 1S/C10H8BrNO3/c11-7-2-1-6-5(3-8(13)14)4-12-9(6)10(7)15/h1-2,4,12,15H,3H2,(H,13,14)
• InChI Key： SPPIBLCDXFYYAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1O)NC=C2CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 73.3

Additional information on 6-Bromo-7-hydroxyindole-3-acetic acid

Introduction to 6-Bromo-7-hydroxyindole-3-acetic acid (CAS No: 1227578-63-3)

6-Bromo-7-hydroxyindole-3-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1227578-63-3, is a significant compound in the realm of pharmaceutical and biochemical research. This indole derivative has garnered attention due to its structural versatility and potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both bromine and hydroxyl functional groups on the indole core makes it a valuable intermediate for further chemical modifications, enabling the creation of more complex structures with tailored biological activities.

The indole scaffold is a privileged structure in medicinal chemistry, known for its prevalence in natural products and bioactive compounds. Derivatives of indole have been extensively studied for their roles in various biological processes, including neurotransmitter signaling, immune modulation, and anticancer effects. Among these derivatives, 6-Bromo-7-hydroxyindole-3-acetic acid stands out due to its unique substitution pattern, which allows for diverse functionalization strategies. This compound has been explored in the synthesis of agonists and antagonists for G-protein coupled receptors (GPCRs), a major class of drug targets.

Recent advancements in the field of computational chemistry have enhanced the understanding of how structural modifications in indole derivatives influence their pharmacological properties. Studies utilizing molecular docking and virtual screening have identified 6-Bromo-7-hydroxyindole-3-acetic acid as a promising scaffold for developing novel therapeutics. Its brominated indole core provides a suitable platform for further derivatization, enabling the optimization of binding affinity and selectivity against specific biological targets.

In particular, research has highlighted the potential of 6-Bromo-7-hydroxyindole-3-acetic acid in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. The hydroxyl group at the 7-position and the carboxylic acid at the 3-position offer multiple sites for covalent bonding or hydrogen bonding interactions with protein targets. This feature has been exploited in designing inhibitors of kinases and other enzymes that play critical roles in tumor growth and metastasis. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several oncogenic kinases, suggesting their therapeutic potential.

The role of 6-Bromo-7-hydroxyindole-3-acetic acid as a precursor in biocatalysis has also been explored. Enzymatic modifications of this compound have led to the synthesis of novel indole-based molecules with enhanced bioavailability and reduced toxicity. Biocatalytic approaches, such as enzymatic hydroxylation or bromination, offer sustainable alternatives to traditional chemical synthesis, reducing waste generation and energy consumption. These green chemistry principles align with the growing emphasis on environmentally friendly methodologies in pharmaceutical research.

Furthermore, 6-Bromo-7-hydroxyindole-3-acetic acid has been investigated for its potential applications in neurodegenerative disease research. Indole derivatives are known to interact with neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The bromine atom at the 6-position facilitates further derivatization into more complex structures that can modulate neuronal signaling pathways. Early preclinical studies have shown that certain derivatives exhibit neuroprotective effects, highlighting the therapeutic promise of this class of compounds.

The synthesis of 6-Bromo-7-hydroxyindole-3-acetic acid itself is an intriguing aspect from a synthetic chemistry perspective. Traditional methods involve multi-step organic transformations starting from readily available indole precursors. However, recent developments in synthetic methodologies have enabled more efficient routes to this compound, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations. These advances have not only improved yield but also reduced reaction times, making large-scale production more feasible.

The pharmacokinetic properties of 6-Bromo-7-hydroxyindole-3-acetic acid derivatives are another area of active investigation. Understanding how structural features influence absorption, distribution, metabolism, and excretion (ADME) is crucial for optimizing drug candidates. Computational modeling techniques have been employed to predict ADME properties based on molecular structure, allowing researchers to design compounds with improved pharmacokinetic profiles before experimental testing.

In conclusion,6-Bromo-7-hydroxyindole-3-acetic acid (CAS No: 1227578-63-3) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. Advances in computational chemistry, biocatalysis, and synthetic methodologies continue to expand its applications, making it a valuable asset in modern drug discovery efforts.